molecular formula C8H16N2OS B8591177 4-Thiazolidinecarboxamide, 2,2,5,5-tetramethyl- CAS No. 13206-17-2

4-Thiazolidinecarboxamide, 2,2,5,5-tetramethyl-

Cat. No. B8591177
CAS RN: 13206-17-2
M. Wt: 188.29 g/mol
InChI Key: OWNVOOHNOVNHDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Thiazolidinecarboxamide, 2,2,5,5-tetramethyl- is a useful research compound. Its molecular formula is C8H16N2OS and its molecular weight is 188.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Thiazolidinecarboxamide, 2,2,5,5-tetramethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Thiazolidinecarboxamide, 2,2,5,5-tetramethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13206-17-2

Product Name

4-Thiazolidinecarboxamide, 2,2,5,5-tetramethyl-

Molecular Formula

C8H16N2OS

Molecular Weight

188.29 g/mol

IUPAC Name

2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxamide

InChI

InChI=1S/C8H16N2OS/c1-7(2)5(6(9)11)10-8(3,4)12-7/h5,10H,1-4H3,(H2,9,11)

InChI Key

OWNVOOHNOVNHDI-UHFFFAOYSA-N

Canonical SMILES

CC1(C(NC(S1)(C)C)C(=O)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Penicillaminamide (74.0 g, 0.50 mol) was dissolved in distilled water (800 ml) and added with acetone (58.0 g, 1.00 mol). The mixture was allowed to react at 30° C. for 1 hour with stirring under normal pressure and cooled. Then, water and acetone were evaporated by using an evaporator. The residue was washed with acetone to obtain white crystals (86.5 g, 0.46 mol) of 2,2,5,5-tetramethyl-1,3-thiazolidine-4-carboxylic acid amide. The yield to penicillaminamide was 92.0 mole %.
Name
Penicillaminamide
Quantity
74 g
Type
reactant
Reaction Step One
Name
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
58 g
Type
reactant
Reaction Step Two

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